Cas no 15673-04-8 (1-Butanamine,N,N,3,3-tetramethyl-)

• Product Name: 1-Butanamine,N,N,3,3-tetramethyl-
• CAS No: 15673-04-8
• MF: C₅H₁₁N
• MW: 85.1475412845612
• CID: 151445
• PubChem ID: 139963
• Update Time: 2025-04-19

1-Butanamine,N,N,3,3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,N,N,3,3-tetramethyl-
• N,N,3,3-tetramethylbutan-1-amine
• 1-Butanamine,N,N,3,3-tetramethyl
• 3,3,N,N-Tetramethyl-1-butylamin
• N,N,3,3-TETRAMETHYLBUTYLAMINE
• Ethanamine, N-(2-propylidene)
• n-isopropylideneethylamine
• N-ethylpropan-2-imine
• DTXSID70935517
• N,N,3,3-Tetramethylbutylamine, 99per cent
• 15673-04-8

• Inchi： 1S/C5H11N/c1-4-6-5(2)3/h4H2,1-3H3
• InChI Key： OZMMUKDOYJJPHK-UHFFFAOYSA-N
• SMILES： N(=C(/C)\C)/CC

Computed Properties

• Exact Mass: 129.15200
• Monoisotopic Mass: 85.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 12.4

Experimental Properties

• Density: 0.74
• Boiling Point: 90.4°C at 760 mmHg
• Refractive Index: 1.405
• PSA: 3.24000
• LogP: 1.98420